Cas no 571189-23-6 (1-Boc-4-(2-Amino-4-Pyridinyl)Piperazine)

• Product Name: 1-Boc-4-(2-Amino-4-Pyridinyl)Piperazine
• CAS No: 571189-23-6
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• MDL: MFCD11849292
• CID: 2951619
• PubChem ID: 75481723
• Update Time: 2025-05-25

1-Boc-4-(2-Amino-4-Pyridinyl)Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-BOC-4-(2-氨基-4-吡啶基)哌嗪
• tert-butyl 4-(2-aminopyridin-4-yl)piperazine-1-carboxylate
• 1-Boc-4-(2-amino-4-pyridinyl)-piperazine
• 4-(4-Boc-1-piperazinyl)pyridin-2-amine
• 1-Boc-4-(2-amino-4-pyridinyl)piperazine
• NE60342
• SY159035
• 571189-23-6
• MFCD11849292
• WXA18923
• AB91520
• CHEMBL4564732
• DB-115344
• SCHEMBL20507562
• AS-64684
• AKOS023482363
• EN300-157547
• CS-0104052
• W19088
• 1-Boc-4-(2-Amino-4-Pyridinyl)Piperazine

• MDL： MFCD11849292
• Inchi： 1S/C14H22N4O2/c1-14(2,3)20-13(19)18-8-6-17(7-9-18)11-4-5-16-12(15)10-11/h4-5,10H,6-9H2,1-3H3,(H2,15,16)
• InChI Key： ICNBTOYLGTVUCE-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=CN=C(C=2)N)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.17427596 g/mol
• Monoisotopic Mass: 278.17427596 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 278.35
• XLogP3: 1.3
• Topological Polar Surface Area: 71.7

Additional information on 1-Boc-4-(2-Amino-4-Pyridinyl)Piperazine

1-Boc-4-(2-Amino-4-Pyridinyl)Piperazine: A Comprehensive Overview

The compound with CAS No. 571189-23-6, known as 1-Boc-4-(2-Amino-4-Pyridinyl)Piperazine, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which combines a piperazine ring with a pyridine moiety and a tert-butoxycarbonyl (Boc) protecting group. The Boc group plays a crucial role in protecting the amine functionality during synthetic processes, making this compound highly versatile in various chemical reactions.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in drug design. Piperazine, a six-membered ring containing two nitrogen atoms, is widely used as a scaffold in pharmaceuticals due to its ability to form hydrogen bonds and its favorable pharmacokinetic properties. The integration of the pyridine ring in this compound further enhances its potential for binding to biological targets, such as enzymes or receptors, which is critical in therapeutic applications.

The 2-amino-4-pyridinyl group attached to the piperazine ring introduces additional functionality, including electron-donating and withdrawing effects that can modulate the compound's reactivity and selectivity. This feature has been exploited in recent studies to develop novel inhibitors for kinase enzymes, which are implicated in various diseases, including cancer and inflammatory disorders. The Boc group not only protects the amine during synthesis but also serves as a handle for further functionalization, enabling the creation of diverse analogs for biological evaluation.

One of the most promising applications of 1-Boc-4-(2-Amino-4-Pyridinyl)Piperazine lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have utilized this compound to construct complex structures with multiple functional groups, leveraging its stability and reactivity under various reaction conditions. For instance, deprotection of the Boc group under acidic or enzymatic conditions allows for the formation of free amines, which can then participate in subsequent reactions such as alkylation or acylation.

In terms of pharmacokinetics, the presence of the pyridine ring and the Boc group influences the compound's solubility, permeability, and metabolic stability. Studies have shown that these structural features can enhance oral bioavailability and reduce clearance rates, making this compound an attractive candidate for drug development. Additionally, computational modeling techniques have been employed to predict the binding affinities of this compound to various protein targets, providing valuable insights into its therapeutic potential.

The synthesis of 1-Boc-4-(2-Amino-4-Pyridinyl)Piperazine typically involves multi-step processes that require precise control over reaction conditions. Key steps include nucleophilic substitution reactions to introduce the pyridine moiety and peptide coupling techniques to attach the Boc group. These methods have been optimized in recent years to improve yields and minimize side reactions, ensuring high-quality production of this compound for research purposes.

As interest in piperazine-based drugs continues to grow, so does the demand for innovative compounds like 1-Boc-4-(2-Amino-4-Pyridinyl)Piperazine. Its unique combination of structural features makes it a valuable tool for chemists and biologists alike, offering endless possibilities for exploration in both academic and industrial settings. With ongoing research into its properties and applications, this compound is poised to play a significant role in advancing our understanding of drug design and development.